2-Benzoylhydrazinecarboxamide

• CAS No.: 2845-79-6
• Molecular Formula: C8H9N3O2
• Molecular Weight: 179.18 g/mol
• IUPAC Name: benzamidourea
• InChI: InChI=1S/C8H9N3O2/c9-8(13)11-10-7(12)6-4-2-1-3-5-6/h1-5H,(H,10,12)(H3,9,11,13)
• InChI Key: HUZZTWCBDUFIOU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)NNC(=O)N
• Pictograms: Irritant

Description

2-Benzoylhydrazinecarboxamide is a useful research compound. Its molecular formula is C8H9N3O2 and its molecular weight is 179.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 25391. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A four neck flask (1000 ml) equipped with a thermometer and a stirrer was charged with 78.2 g (0.75 mol) of 35% hydrochloric acid and 700 ml of deionized water. Added thereto was 68.0 g (0.5 mol) of benzohydrazide at room temperature (20° C.) while stirring, and then 60.7 g (0.75 mol) of potassium cyanate was gradually added in 30 minutes. Stirring was continued at 30° C. for one hour, and then crystal was filtered off and washed with 200 ml of deionized water. This was dried under reduced pressure to obtain white crystal.